ABSTRACTThis study employed a combination of density functional theory (DFT) and experimentation to compare the mechanical properties of chlorinated natural rubber (CNR)/carbon nanotubes (CNT) and CNR/graphene composites and to illuminate their thermal stability differences related to dehydrochlorination. The results showed that, in tensile tests, the Young's modulus of CNR/graphene was greater than that of CNR/CNT, while in pull-out simulation tests, the interfacial shear strength of CNR/graphene was smaller than that of CNR/CNT. In thermal stability tests, both CNT and graphene made the CNR dehydrochlorination reaction rate constant larger, with the thermal stability of CNR/graphene better than that of CNR/CNT. The performance change trends of the two composites were calculated using DFT and the experimental results were consistent with these trends.

ABSTRACTThis work discusses the development and refinement of a polymer/fibre through thickness reinforcement method. Similar in initial concept to the traditional metalworking process of riveting this allows the manufacture of through thickness reinforced 2-D preforms. Pins are placed with deliberate excess length using a veterinary needle to part in-plane fibres. A lay-up with an array of pins is then subjected to a hot-press process flattening the pin ends resulting in a consolidated preform. This preform exhibits useful characteristics such as the ability to be cut and reformed to a new topology, with the through thickness reinforcement also conforming to the new shape. Refinements to the process introduce a multi-stage press process aimed at improving pin orientation with both original and refined processes evaluated using ASTM D5528 to determine the effect on interlaminar fracture toughness.

ABSTRACTIn this study, solution grade styrene–butadiene rubber (SSBR) compound was prepared by partial replacement of silica with lignin. The compounds were designed and optimised using an L9 orthogonal array (using Taguchi method) targeting ‘magic triangle’. Cure rate index (CRI), reinforcement index (RI) and hysteresis loss (loss tangent at 60°C) were considered as the responses. Thermo-gravimetric analysis and Differential scanning calorimeter is used to assess thermal degradation and intramolecular reactivity of lignin. Morphological analysis of the composites has instituted the fact that above 20% replacement of synthetic silica by lignin results in re-agglomeration of filler particles due to inferior dispersion. Response analysis through ANOVA coupled with an experimental study on physico-mechanical and dynamic-mechanical properties has manifested that SSBR with 58% vinyl content with 40:10 silica: lignin compounded at 160°C with 10% silane coupling agent (SCA) with respect to silica at factorial levels furnished a ‘magic triangle’ optimised tyre tread compound.

ABSTRACTDeveloping thermally conductive rubber nanocomposites for heat management is a difficult task for many applications, including tires. Even though rubber materials generally have poor thermal conductivity, the addition of various conductive fillers is required to prevent heat accumulation. However, high filler loading has a significant effect on the mechanical properties of the final product. In addition to the role of filler loading, structure, and morphology, various types of functionalization are required to improve the incorporation of the fillers in the rubber matrix. The main objective of this review is to summarise recent investigations on the thermal and mechanical properties of rubber nanocomposites filled with carbon-based particles such as carbon black, carbon nanotubes, and graphene derivatives.

ABSTRACTBiomass melamine phytates (MEL-PA) flame retardant was fabricated by a facile method, and MEL-PA was used to prepare a series of RPUF/MEL-PA composites by one-step water-blown technology. Compared with that of pure RPUF, the degradation rate of RPUF/MEL-PA composites decreased at a high temperature, and the char residues increased significantly, indicating that the thermal stability of the composites is improved. The smoke density test and TG-FTIR revealed that MEL-PA can significantly inhibit the release of smoke, flammable gases (e.g. esters and hydrocarbons) and toxic and harmful gases (e.g. isocyanate compounds, aromatic compounds and CO), implying significant enhancement of the fire safety of RPUF/MEL-PA composites. SEM, Raman spectra and FTIR spectroscopy were employed to investigate char residues of the composites. MEL-PA was found to catalyse the RPUF matrix to form compact char residues with a high graphitisation degree, significantly inhibiting heat and mass transmission processes during combustion.

ABSTRACTThis paper investigates the morphology, mechanical and thermal insulation properties of textile air conditioner dust-filled polyurethane (PU) rigid foams. Textile air conditioner dust occurs during the spinning process of staple fibres. It consists of cotton fibre impurities as boll, leaf, and short fibres that generate a vast environmental load. This dust is used as a filler and dispersed in polyurethane up to 40% wt. The cell -size of foams decreased and cell -density increased by the increase in filler ratios in which the dust acted as a heterogeneous nucleation site during cell formation. The dust agglomerated in polyurethane foam and induced irregular cell wall and hence non-uniform cell formation and many broken cells. The flexural strength and modulus decreased in higher dust content (40% wt.). The lower thermal insulation of cellulose-based dust and damaged structure/uniformity of foam cells resulted in an unstable/lower thermal conductivity of dust-filled polyurethane rigid foam composites.

ABSTRACTAdding reservoirs as extensions to a multi-cavity runner-system to regulate cavity fill-rate within small, high-precision optical parts during filling and fill-to-pack switch-over (F/P) was studied with the aid of simulations. This work aimed for a constant melt-front velocity inside the cavities with varying geometries. Three methods of reservoir designs were considered: first, using engineering intuition, second and third, using mass balance and mass and momentum balance equations, respectively. Eight reservoirs were designed and compared to two no-reservoir cases. For each case, 27 runs covering three levels of fill-rate, F/P, and packing pressure were simulated, resulting in 270 simulation runs. The quality variables of flow and thermally induced retardation and the average and standard deviation of volumetric shrinkage were considered and for each parameter, the minimum, best cases, occurred with a reservoir case. Thus, this study offers a proof-of-concept design for using reservoirs to improve molding of small, high-precision optical parts.

ABSTRACTThe increasing number of scrapped tyres constitutes a global problem. One way of recycling them is to mill the rubber waste to produce ground tyre rubber (GTR), which is utilised as a component of fresh rubber compounds for manufacturing new tyres. This paper is focused on the characterisation and application of five grades of GTR produced via three methods: ambient, cryogenic, and waterjet milling. Each GTR was separated using sieves into five size fractions. Each fraction was mixed into a fresh rubber compound based on styrene–butadiene rubber (SBR), natural rubber (NR), and butadiene rubber (BR), designed for agricultural tyre tread. The higher Mooney viscosities of GTR-containing compounds indicate different processability while the curing properties changed only moderately. Smaller GTR particles result in better mechanical properties than larger ones. The waterjet milling process seems to be the most perspective.

(2022). Letter to the reader. Plastics, Rubber and Composites: Vol. 51, No. 3, pp. 109-109.

ABSTRACTThe flame retardant natural rubber (NR) composites were prepared using carboxyl modified multi-walled carbon nanotubes (CMCNTs) and traditional intumescent flame retardant with the ratio among ammonium polyphosphate (APP), melamine (MEL), and pentaerythritol (PER) of 3/1/1. The flame retardancy and thermal stability, and mechanical properties of NR composites were investigated by the LOI test, UL-94 test, cone calorimeter test (CCT), thermogravimetric analysis (TGA), and tensile test, respectively. The results showed that NR/IFR3/2.0CMCNT had good flame retardancy and past the UL-94 test V-2 rating. The peak of heat release rate (pHRR), the peak of smoke production rate (pSPR), and the total smoke production (TSP) of NR/IFR3/2.0CMCNT were lower than those of NR/IFR3, which were reduced by 4.4%, 12.1%, and 26.3%, respectively. In addition, CMCNTs can improve the elongation at the break of NR composites with the increase of CMCNTs under the condition of low load CMCNTs.